Cas no 64127-15-7 (2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol)

• Product Name: 2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol
• CAS No: 64127-15-7
• MF: C₇H₇ClN₄O
• MW: 198.609679460526
• MDL: MFCD29056839
• CID: 1069929
• PubChem ID: 15269873
• Update Time: 2025-11-02

2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol
• 2-(7-CHLORO-3H-PYRAZOLO[4,3-D]PYRIMIDIN-3-YL)ETHANOL
• SCHEMBL11596169
• 2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}ethan-1-ol
• DB-058103
• 7-Chloro-3-(2-hydroxyethyl)-1H-pyrazolo[4,3-d]pyrimidine, 95%
• Z990435646
• 2-(4-CHLORO-1H-PYRAZOLO[3,4-D]PYRIMIDIN-1-YL)ETHAN-1-OL
• G30074
• CK-0704
• AKOS011692938
• EN300-63589
• 2-(4-chloropyrazolo[3,4-d]pyrimidin-1-yl)ethanol
• MFCD12022632
• 64127-15-7

• MDL： MFCD29056839
• Inchi： 1S/C7H7ClN4O/c8-6-5-3-11-12(1-2-13)7(5)10-4-9-6/h3-4,13H,1-2H2
• InChI Key： CKGXWXQNFGKLIM-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)CCO

Computed Properties

• Exact Mass: 198.0308386g/mol
• Monoisotopic Mass: 198.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.8Ų

Additional information on 2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol

Comprehensive Overview of 2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol (CAS No. 64127-15-7)

2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol (CAS No. 64127-15-7) is a heterocyclic compound featuring a pyrazolo[4,3-d]pyrimidine core, a scaffold of significant interest in medicinal chemistry due to its structural resemblance to purine bases. This compound, characterized by a 7-chloro substitution and an ethanol side chain, has garnered attention for its potential applications in pharmaceutical research, particularly in the development of kinase inhibitors and nucleotide analogs. Its molecular formula, C₇H₇ClN₄O, and unique heterocyclic framework make it a valuable intermediate for synthesizing bioactive molecules.

The pyrazolo[4,3-d]pyrimidine moiety is a privileged structure in drug discovery, often associated with modulating enzymatic activity. Researchers have explored derivatives of 2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol for their ability to interact with adenosine receptors, phosphodiesterases (PDEs), and protein kinases. Recent studies highlight its relevance in targeting cGMP-specific PDEs, a hot topic in cardiovascular and neurological therapeutics. The compound's chloro substituent enhances its binding affinity, while the ethanol side chain improves solubility—a critical factor in optimizing drug-like properties.

In the context of AI-driven drug design, CAS No. 64127-15-7 has been flagged in computational screenings as a potential scaffold for fragment-based drug discovery (FBDD). Its moderate molecular weight (198.61 g/mol) and balanced lipophilicity align with the Lipinski's Rule of Five, making it a candidate for lead optimization. Notably, the rise of machine learning models in predicting ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties has spurred renewed interest in such heterocycles, as they offer tunable pharmacokinetic profiles.

Synthetic routes to 2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol typically involve cyclocondensation reactions of 5-amino-1H-pyrazole-4-carboxamide with chloroacetaldehyde derivatives, followed by functionalization. Recent advancements in green chemistry have prompted explorations of solvent-free or catalytic methods to improve yield and reduce waste—a trend reflecting the growing demand for sustainable synthesis in the pharmaceutical industry.

From a commercial perspective, CAS No. 64127-15-7 is cataloged by specialty chemical suppliers as a high-purity reference standard, often requested for analytical testing and QC/QA protocols. Its stability under ambient conditions and compatibility with common chromatographic techniques (e.g., HPLC, LC-MS) further enhance its utility in pharmaceutical R&D. Searches for this compound frequently correlate with terms like "kinase inhibitor scaffolds", "PDE5 analogs", and "small molecule modulators", underscoring its interdisciplinary relevance.

Ongoing research into 2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol also intersects with neurodegenerative disease studies, where its derivatives are investigated for modulating cGMP pathways implicated in neuroprotection. This aligns with the surge in public interest around cognitive health supplements and anti-aging therapeutics, topics dominating health-related searches. The compound's versatility positions it as a potential cornerstone for next-generation targeted therapies.

In summary, 2-(7-Chloro-3H-pyrazolo-[4,3-d]pyrimidin-3-yl)ethanol exemplifies the convergence of traditional medicinal chemistry and modern computational approaches. Its structural features and adaptable synthesis pathways render it a compelling subject for both academic and industrial research, particularly in the era of precision medicine and AI-augmented discovery.